Cas no 496862-42-1 (Benzonitrile, 4-[4-(1,3-dioxolan-2-yl)phenoxy]-)

• Product Name: Benzonitrile, 4-[4-(1,3-dioxolan-2-yl)phenoxy]-
• CAS No: 496862-42-1
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 1529279
• Update Time: 2024-08-24

Benzonitrile, 4-[4-(1,3-dioxolan-2-yl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[4-(1,3-dioxolan-2-yl)phenoxy]-

• Inchi： 1S/C16H13NO3/c17-11-12-1-5-14(6-2-12)20-15-7-3-13(4-8-15)16-18-9-10-19-16/h1-8,16H,9-10H2
• InChI Key： RHFJCSGPMXCURD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2=CC=C(C3OCCO3)C=C2)C=C1

Computed Properties

• Exact Mass: 267.08959

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 423.5±45.0 °C(Predicted)
• PSA: 51.48